Cas no 2548975-06-8 (N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine)

• Product Name: N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine
• CAS No: 2548975-06-8
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 5310318
• PubChem ID: 154829836
• Update Time: 2025-11-01

N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-N-methyl-N-(phenylmethyl)-4-pyrimidinamine
• N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine
• AKOS040724652
• 2548975-06-8
• F6754-6526

• Inchi： 1S/C15H17N3/c1-18(11-12-5-3-2-4-6-12)14-9-10-16-15(17-14)13-7-8-13/h2-6,9-10,13H,7-8,11H2,1H3
• InChI Key： UBIINIZSHQQJCI-UHFFFAOYSA-N
• SMILES： N1C(=CC=NC=1C1CC1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.142247555g/mol
• Monoisotopic Mass: 239.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.1±25.0 °C(Predicted)
• pka: 6.96±0.10(Predicted)

Additional information on N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine

N-Benzyl-2-Cyclopropyl-N-Methylpyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No 2548975-06-8, commonly referred to as N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring with substituents that confer it with interesting chemical and biological properties. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on the potential applications of this compound, particularly in drug discovery and materials science.

N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine belongs to the class of heterocyclic compounds, which are widely recognized for their versatility in chemical synthesis and their role as building blocks in medicinal chemistry. The pyrimidine core of this molecule is a well-known scaffold in pharmaceuticals, often associated with antiviral, anticancer, and anti-inflammatory activities. The addition of a benzyl group at the nitrogen atom introduces steric and electronic effects that can modulate the compound's reactivity and bioavailability. Similarly, the cyclopropyl group at position 2 of the pyrimidine ring contributes to the molecule's rigidity and potentially enhances its binding affinity to biological targets.

Recent studies have explored the synthesis of N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine through various routes, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also enabled the exploration of structural analogs with diverse substituents. For instance, researchers have investigated the impact of varying the substituents on the pyrimidine ring on the compound's pharmacokinetic properties. Such studies are crucial for understanding how structural modifications can be leveraged to optimize drug candidates for specific therapeutic applications.

The biological activity of N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine has been a focal point of recent research efforts. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in modulating cellular processes. Additionally, preliminary toxicity studies indicate that this compound exhibits a favorable safety profile, making it a promising candidate for further preclinical development. The integration of computational chemistry tools, such as molecular docking and quantum mechanics calculations, has further enhanced our understanding of its interaction with biological systems.

From an industrial perspective, N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine holds potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo various functional group transformations makes it a valuable starting material for constructing bioactive compounds. Moreover, its stability under standard storage conditions facilitates its use in large-scale manufacturing processes.

In conclusion, N-benzyl-2-cyclopropyl-N-methylpyrimidin-4-amine represents a compelling example of how modern chemical research can unlock the potential of complex molecules for diverse applications. As ongoing studies continue to unravel its properties and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial innovation.